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Compound of Interest

Compound Name: Vat Blue 6

Cat. No.: B15553376 Get Quote

An In-depth Technical Guide on the Physicochemical Data of Vat Blue 6 (CAS Number 130-20-

1)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vat Blue 6, also known by its chemical name 7,16-dichloro-6,15-dihydro-5,9,14,18-

anthrazinetetrone or as Indanthrone, is a synthetic organic pigment belonging to the

anthraquinone class of vat dyes.[1] Its CAS number is 130-20-1.[1] This brilliant blue pigment is

characterized by its excellent lightfastness and resistance to various chemical agents, making it

a valuable colorant in the textile and coatings industries.[2] While not a pharmaceutical agent,

its well-defined chemical structure and stability make it a subject of interest in materials science

and for researchers studying organic compounds. This guide provides a comprehensive

overview of the available physicochemical data for Vat Blue 6.

Physicochemical Properties
The physicochemical properties of Vat Blue 6 are summarized in the tables below. It is

important to note that due to its high insolubility and thermal stability, some of the data are

presented as estimates or ranges.
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Property Value Source(s)

Appearance
Blue-green or brilliant blue

powder
[1][2]

Physical State Solid [3]

Molecular Formula C₂₈H₁₂Cl₂N₂O₄ [1]

Molecular Weight 511.31 g/mol [1]

Density ~1.591 g/cm³ (estimate)

Melting Point

Not available; reported to

decompose at high

temperatures

Boiling Point Not applicable

Solubility Data
Vat Blue 6 is practically insoluble in water and common organic solvents.[1][3] Limited solubility

has been observed in some high-boiling point, polar aprotic solvents at elevated temperatures.

Solvent Solubility Source(s)

Water Insoluble [1]

Ethanol Insoluble [1]

Acetone Insoluble [1]

Toluene Insoluble [1]

Chloroform (hot) Slightly soluble [1]

o-Chlorophenol (hot) Slightly soluble [1]

Pyridine (hot) Slightly soluble [1]

Concentrated Sulfuric Acid
Soluble (forms a brown

solution)
[1]
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Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of Vat
Blue 6 are not widely published due to its common industrial use. However, the following are

generalized methodologies that can be adapted for its characterization.

Determination of Melting Point
Due to its high thermal stability and decomposition before melting, a standard melting point

determination is not practical. Thermal stability can be assessed using thermogravimetric

analysis (TGA) and differential scanning calorimetry (DSC).

Objective: To determine the thermal stability and decomposition temperature of Vat Blue 6.

Instrumentation: A simultaneous thermal analyzer (TGA/DSC).[4][5]

Methodology:

A small, accurately weighed sample (5-10 mg) of dry Vat Blue 6 powder is placed in an

inert crucible (e.g., alumina).

The crucible is placed in the TGA/DSC instrument.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen or air).[5]

The mass loss (TGA) and heat flow (DSC) are recorded as a function of temperature.

The onset of decomposition is identified by a significant mass loss in the TGA curve and a

corresponding endothermic or exothermic peak in the DSC curve.

Solubility Determination
Objective: To qualitatively and quantitatively assess the solubility of Vat Blue 6 in various

solvents.

Instrumentation: Analytical balance, volumetric flasks, temperature-controlled shaker, and a

UV-Vis spectrophotometer.
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Methodology:

Qualitative Assessment: A small amount of Vat Blue 6 is added to a test tube containing

the solvent of interest. The mixture is agitated and observed for any signs of dissolution at

room temperature and upon heating.

Quantitative Assessment (for slightly soluble solvents):

An excess amount of Vat Blue 6 is added to a known volume of the solvent in a sealed

flask.

The mixture is agitated in a temperature-controlled shaker for an extended period (e.g.,

24-48 hours) to ensure equilibrium is reached.

The saturated solution is then filtered to remove the undissolved solid.

The concentration of the dissolved Vat Blue 6 in the filtrate is determined using a

suitable analytical method, such as UV-Vis spectrophotometry, after establishing a

calibration curve. Due to the insolubility in common spectrophotometric solvents, this

may require dissolving the filtered solution in a solvent like concentrated sulfuric acid

and measuring the absorbance at the λmax.

Spectroscopic Analysis
Objective: To obtain the UV-Vis, FT-IR, and NMR spectra for structural confirmation and

characterization.

Instrumentation: UV-Vis spectrophotometer, FT-IR spectrometer, and NMR spectrometer.

Methodology:

UV-Vis Spectroscopy: Due to its insolubility, spectra are typically recorded in concentrated

sulfuric acid. A dilute solution is prepared, and the absorbance is measured over the UV-

visible range (typically 200-800 nm) to determine the wavelength of maximum absorption

(λmax).[6][7]

FT-IR Spectroscopy: A solid-state FT-IR spectrum can be obtained using the KBr pellet

technique. A small amount of dry Vat Blue 6 is intimately mixed with dry potassium
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bromide (KBr) and pressed into a transparent pellet. The spectrum is then recorded.

NMR Spectroscopy: Obtaining a well-resolved NMR spectrum is challenging due to the

compound's low solubility. Deuterated sulfuric acid or other specialized solvents at

elevated temperatures may be required.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the physicochemical characterization of

an insoluble pigment like Vat Blue 6.
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Physicochemical characterization workflow for Vat Blue 6.

Conclusion
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Vat Blue 6 (CAS 130-20-1) is a highly stable organic pigment with well-defined, albeit

challenging to measure, physicochemical properties. Its insolubility in common solvents

necessitates the use of specialized techniques for its full characterization. The data and

protocols presented in this guide provide a foundational understanding for researchers and

scientists working with this compound, enabling its further study and application in various

fields of materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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